Cas no 1805726-75-3 (Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate)

• Product Name: Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate
• CAS No: 1805726-75-3
• MF: C₁₂H₁₂BrNO₅
• MW: 330.1313829422
• CID: 4956375
• Update Time: 2025-10-29

Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate

• Inchi： 1S/C12H12BrNO5/c1-2-19-12(16)9-4-3-8(11(15)5-6-13)7-10(9)14(17)18/h3-4,7H,2,5-6H2,1H3
• InChI Key： ZMVJFVHOBMIJPN-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(=O)OCC)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.3
• Topological Polar Surface Area: 89.2

Additional information on Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate

Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate (CAS No. 1805726-75-3): A Comprehensive Overview

Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate, identified by its CAS number 1805726-75-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitrobenzoates, which are widely studied for their diverse applications in medicinal chemistry and material science. The structural features of Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate, particularly the presence of a brominated propanoyl group and a nitro substituent on the benzene ring, make it a versatile intermediate in synthetic chemistry.

The< strong>Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate molecule exhibits unique chemical properties that make it valuable in various synthetic pathways. The bromine atom attached to the propanoyl chain enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These properties have been leveraged in the development of novel pharmaceutical agents and advanced materials.

In recent years, there has been a growing interest in the applications of nitroaromatic compounds due to their potential biological activities. Research has demonstrated that nitrobenzoates can serve as precursors for the synthesis of bioactive molecules, including anti-inflammatory agents, antimicrobial agents, and even potential chemotherapeutic drugs. The< strong>Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate, with its specific structural motifs, has been explored in several studies as a key intermediate in the synthesis of these bioactive compounds.

One notable area of research involving Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. Researchers have utilized the reactivity of the bromine atom in< strong>Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate to introduce modified benzene rings into kinase inhibitors, enhancing their binding affinity and selectivity. This approach has led to the discovery of several promising lead compounds that are being further optimized for clinical use.

Another significant application of Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate is in the field of polymer science. The compound's ability to undergo polymerization reactions makes it a valuable monomer for creating novel polymers with tailored properties. These polymers have potential applications in coatings, adhesives, and even biodegradable materials. The nitro group also contributes to the thermal stability and mechanical strength of the resulting polymers, making them suitable for high-performance applications.

The synthesis of< strong>Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Typically, the synthesis begins with the bromination of a benzoic acid derivative followed by esterification with ethanoic anhydride. The nitration step is performed under controlled conditions to avoid over-nitration or decomposition of the intermediate products. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to monitor reaction progress and confirm the structure of< strong>Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate.

In conclusion, Ethyl 4-(3-bromopropanoyl)-2-nitrobenzoate (CAS No. 1805726-75-3) is a multifaceted compound with significant potential in pharmaceutical and material science applications. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules, kinase inhibitors, and advanced polymers. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemical research.